Cas no 99902-78-0 (Benzonitrile,2-(2-bromophenoxy)-5-nitro-)

• Product Name: Benzonitrile,2-(2-bromophenoxy)-5-nitro-
• CAS No: 99902-78-0
• MF: C₁₃H₇BrN₂O₃
• MW: 319.110282182693
• CID: 817598
• PubChem ID: 514842
• Update Time: 2025-04-19

Benzonitrile,2-(2-bromophenoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(2-bromophenoxy)-5-nitro-
• 2-(2-bromophenoxy)-5-nitrobenzonitrile
• AKOS000194491
• 99902-78-0
• DTXSID40244320
• Benzonitrile, 2-(2-bromophenoxy)-5-nitro-
• CHEMBL136778
• 2-(2-bromophenoxy)-5-nitro-benzonitrile

• Inchi： 1S/C13H7BrN2O3/c14-11-3-1-2-4-13(11)19-12-6-5-10(16(17)18)7-9(12)8-15/h1-7H
• InChI Key： CZDHZBVMEVXJAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.96400g/mol
• Monoisotopic Mass: 317.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.8Ų